Cas no 2172080-76-9 (ethyl 4-(1-hydroxycyclopentyl)oxane-4-carboxylate)

• Product Name: ethyl 4-(1-hydroxycyclopentyl)oxane-4-carboxylate
• CAS No: 2172080-76-9
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 6464673
• PubChem ID: 165598095
• Update Time: 2025-07-28

ethyl 4-(1-hydroxycyclopentyl)oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-hydroxycyclopentyl)oxane-4-carboxylate
• EN300-1630553
• 2172080-76-9

• Inchi： 1S/C13H22O4/c1-2-17-11(14)12(7-9-16-10-8-12)13(15)5-3-4-6-13/h15H,2-10H2,1H3
• InChI Key： ZWFXBIZMRPRIHW-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C1(C(=O)OCC)CCOCC1

Computed Properties

• Exact Mass: 242.15180918g/mol
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Additional information on ethyl 4-(1-hydroxycyclopentyl)oxane-4-carboxylate

Professional Introduction to Ethyl 4-(1-hydroxycyclopentyl)oxane-4-carboxylate (CAS No. 2172080-76-9)

Ethyl 4-(1-hydroxycyclopentyl)oxane-4-carboxylate, identified by its CAS number 2172080-76-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a cyclopentyl moiety linked to an oxane ring, presents unique structural and functional properties that make it a valuable candidate for various applications in drug development and synthetic chemistry.

The molecular structure of ethyl 4-(1-hydroxycyclopentyl)oxane-4-carboxylate consists of an ester group attached to a cyclopentane ring substituted with a hydroxyl group at the 1-position and an oxane ring at the 4-position. This arrangement contributes to its distinct chemical reactivity and potential biological activity. The presence of both hydroxyl and ester functional groups provides multiple sites for further chemical modification, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, ethyl 4-(1-hydroxycyclopentyl)oxane-4-carboxylate has been explored in the context of developing novel pharmaceutical agents. Its structural framework is reminiscent of natural products found in plants and microorganisms, which have long been a source of inspiration for drug discovery. The cyclopentyl group, in particular, is known for its stability and versatility in biological systems, making it a favorable scaffold for medicinal chemists.

One of the most promising areas of research involving ethyl 4-(1-hydroxycyclopentyl)oxane-4-carboxylate is its potential as a precursor in the synthesis of bioactive molecules. Researchers have been investigating its role in developing inhibitors targeting specific enzymatic pathways implicated in various diseases. The hydroxyl group on the cyclopentane ring can be readily modified through etherification or glycosylation reactions, leading to compounds with enhanced solubility and bioavailability.

Furthermore, the oxane ring in ethyl 4-(1-hydroxycyclopentyl)oxane-4-carboxylate introduces a degree of flexibility into the molecule, which can be exploited to optimize binding interactions with biological targets. This feature has been particularly useful in designing molecules that can interact with proteins or nucleic acids in a highly specific manner. Such specificity is crucial for developing drugs with minimal side effects and improved therapeutic efficacy.

The ester group present in this compound also offers opportunities for further derivatization. Esterases, enzymes that catalyze the hydrolysis of ester bonds, are widely expressed in biological systems and play critical roles in metabolism. By incorporating an ester moiety into a drug molecule, researchers can modulate its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This approach has been successfully employed in several drug development programs to enhance drug delivery and reduce toxicity.

Recent advancements in computational chemistry have also facilitated the study of ethyl 4-(1-hydroxycyclopentyl)oxane-4-carboxylate. Molecular modeling techniques allow researchers to predict the binding affinity and mode of interaction between this compound and potential biological targets. These predictions can guide experimental efforts by identifying key structural features that need to be optimized for desired biological activity. Such high-throughput virtual screening methods have significantly accelerated the drug discovery process.

In addition to its pharmaceutical applications, ethyl 4-(1-hydroxycyclopentyl)oxane-4-carboxylate has shown promise in materials science research. Its unique structural features make it a suitable candidate for developing novel polymers or copolymers with enhanced mechanical strength and thermal stability. These materials could find applications in industries requiring durable and high-performance polymers.

The synthesis of ethyl 4-(1-hydroxycyclopentyl)oxane-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes. Techniques such as catalytic hydrogenation, asymmetric synthesis, and flow chemistry have been particularly useful in improving the scalability of its production.

The growing interest in ethyl 4-(1-hydroxycyclopentyl)oxane-4-carboxylate underscores its significance as a versatile building block in chemical research. As our understanding of its properties continues to expand, new applications are likely to emerge across various scientific disciplines. The collaborative efforts of chemists, biologists, and pharmacologists will be essential in harnessing its full potential for advancing science and medicine.